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Compound of Interest

Compound Name: L-Tyrosine ethyl ester

Cat. No.: B358435

Abstract and Introduction

L-Tyrosine ethyl ester hydrochloride is a crucial derivative of the amino acid L-tyrosine, widely
utilized as a building block in peptide synthesis, a precursor in the development of
pharmaceuticals, and an ingredient in nutraceuticals to enhance cognitive function.[1][2][3] Its
ethyl ester form enhances solubility and bioavailability, making it a versatile intermediate.[3][4]
[5] The efficacy, safety, and reliability of these applications are directly dependent on the purity
of the starting material. Synthetic routes, such as the direct esterification of L-tyrosine with
ethanol in the presence of an acid catalyst like thionyl chloride or hydrogen chloride, often yield
a crude product containing unreacted starting materials, di-esterified byproducts, and residual
solvents.[6]

This application note provides a comprehensive guide to the purification of L-Tyrosine ethyl
ester hydrochloride. We move beyond simple procedural lists to explain the underlying
chemical principles, enabling researchers to adapt and troubleshoot these methods effectively.
The primary focus is on recrystallization, the most common and scalable purification technique
for this compound, supplemented by protocols for chromatographic analysis and purity
verification.[1][7]

Physicochemical Properties for Purification
Strategy
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A thorough understanding of the compound's physical properties is fundamental to designing
an effective purification protocol. The hydrochloride salt form significantly influences its
solubility profile, making it highly soluble in water and polar alcohols while having limited
solubility in nonpolar organic solvents.[1][8][9]

Table 1: Physicochemical Data of L-Tyrosine Ethyl Ester Hydrochloride

Property Value Source(s)
Molecular Formula C11H16CINO3 [9][10]
Molecular Weight 245.70 g/mol [10]
White to off-white crystalline
Appearance [11[3114]
powder

) ) 165-175 °C (Note: some
Melting Point [31[9][10]
sources report lower ranges)

Solubilit Soluble in water and ethanol. B —
olubility AT [L]8]e]11]

| Storage Temp. | 0-8 °C, Sealed in a dry environment. |[3][4] |

Note on Melting Point: Literature values for the melting point vary. While some sources indicate
a range around 130-136°CJ[1], a more consistent and higher range of 165-175°C is reported by
multiple chemical suppliers for high-purity material.[3][9][10] This discrepancy highlights the
importance of using melting point as a comparative tool against a known standard or the crude
starting material. A sharp melting point within the higher range is indicative of high purity.

Overall Purification and Verification Workflow

The path from a crude synthetic product to a highly pure, verified compound involves a multi-
stage process. The primary purification is typically achieved through recrystallization, followed
by rigorous analytical methods to confirm purity and identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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